Cas no 1568027-13-3 ((1S)-2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-ol
• CAS No: 1568027-13-3
• MF: C₈H₇BrClN₃O
• MW: 276.517679452896
• CID: 6101652
• PubChem ID: 83093156
• Update Time: 2025-07-20

(1S)-2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-ol
• AKOS021414503
• EN300-1147223
• 1568027-13-3

• Inchi： 1S/C8H7BrClN3O/c9-5-1-2-6(7(10)3-5)8(14)4-12-13-11/h1-3,8,14H,4H2/t8-/m1/s1
• InChI Key： AVVBBIFBEJLPPW-MRVPVSSYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)[C@@H](CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 274.94610g/mol
• Monoisotopic Mass: 274.94610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (1S)-2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-ol

Comprehensive Analysis of (1S)-2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS No. 1568027-13-3)

The compound (1S)-2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS No. 1568027-13-3) is a chiral azido alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 4-bromo-2-chlorophenyl group and an azido functionality, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its applications in click chemistry and drug discovery, aligning with the growing demand for efficient and modular synthetic methodologies.

In recent years, the scientific community has focused on chiral building blocks like (1S)-2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-ol for their role in asymmetric synthesis. The compound's stereocenter at the C-1 position allows for the creation of enantiomerically pure products, which is critical in developing pharmaceutical intermediates. This aligns with the trending search queries such as "chiral azido compounds in drug development" and "applications of bromo-chlorophenyl derivatives," reflecting the compound's relevance in modern research.

The azido group in 1568027-13-3 is particularly noteworthy, as it participates in Huisgen cycloaddition reactions, a cornerstone of click chemistry. This reactivity is leveraged in bioconjugation and material science, addressing the rising interest in "azido-alkyne click chemistry applications." Additionally, the 4-bromo-2-chlorophenyl moiety enhances the compound's utility in cross-coupling reactions, a topic frequently searched by synthetic chemists.

From a structural-activity relationship perspective, the presence of both bromo and chloro substituents on the phenyl ring offers tunable electronic properties, making (1S)-2-azido-1-(4-bromo-2-chlorophenyl)ethan-1-ol a versatile scaffold. This feature is often explored in queries like "halogenated phenyl derivatives in medicinal chemistry," highlighting its importance in designing targeted therapeutics.

In conclusion, CAS No. 1568027-13-3 represents a multifaceted compound with broad applications in organic synthesis and drug design. Its alignment with current research trends, such as click chemistry and chiral synthesis, ensures its continued relevance in scientific literature and industrial applications. As interest in high-value intermediates grows, this compound is poised to remain a focal point in innovative chemical research.